3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride

• CAS No.: 110925-95-6
• Molecular Formula: C15H22ClNO3
• Molecular Weight: 299.79 g/mol
• IUPAC Name: 3-[3-(piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride
• InChI: InChI=1S/C15H21NO3.ClH/c17-15(18)7-10-19-14-6-4-5-13(11-14)12-16-8-2-1-3-9-16;/h4-6,11H,1-3,7-10,12H2,(H,17,18);1H
• InChI Key: XTSXJDISPWNQPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)OCCC(=O)O.Cl

Description

3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom, and its derivatives are widely used in the pharmaceutical industry due to their biological activity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride typically involves the reaction of 3-(piperidin-1-ylmethyl)phenol with propanoic acid under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperature, pressure, and pH to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives of the compound .

Scientific Research Applications

3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is used in the study of biochemical and physiological processes, such as enzyme inhibition.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This interaction can lead to various biochemical and physiological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

3-(Piperidin-1-ylmethyl)phenylboronic acid: This compound is similar in structure and has applications in organic synthesis and biocatalysis.

3-(Piperidin-1-ylmethyl)phenol: Another similar compound used in various chemical reactions.

Uniqueness

3-[3-(Piperidin-1-ylmethyl)phenoxy]propanoic acid;hydrochloride is unique due to its specific structure, which allows it to participate in a wide range of chemical reactions and have diverse applications in scientific research. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various industrial and research purposes .